Cas no 1803764-69-3 (Methyl 3-cyano-4-hydroxy-5-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-4-hydroxy-5-(trifluoromethylthio)benzoate
• CAS No: 1803764-69-3
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 4951864
• Update Time: 2025-05-20

Methyl 3-cyano-4-hydroxy-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-hydroxy-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H6F3NO3S/c1-17-9(16)5-2-6(4-14)8(15)7(3-5)18-10(11,12)13/h2-3,15H,1H3
• InChI Key： XPUOWZCLZWKLGW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C(C#N)=CC(C(=O)OC)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.4
• Topological Polar Surface Area: 95.6

Additional information on Methyl 3-cyano-4-hydroxy-5-(trifluoromethylthio)benzoate

Methyl 3-cyano-4-hydroxy-5-(trifluoromethylthio)benzoate: A Comprehensive Overview

Methyl 3-cyano-4-hydroxy-5-(trifluoromethylthio)benzoate (CAS No. 1803764-69-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in advanced chemical synthesis and material engineering. The molecule consists of a benzoate backbone with substituents that include a cyano group, a hydroxyl group, and a trifluoromethylthio group, each contributing distinct chemical properties.

The cyano group (-C≡N) is known for its electron-withdrawing nature, which enhances the reactivity of the compound in various chemical reactions. This property makes it a valuable intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries. The hydroxyl group (-OH), on the other hand, introduces hydrophilic characteristics, enabling the compound to participate in hydrogen bonding and solubilization processes. This feature is particularly useful in applications requiring controlled drug delivery systems or as stabilizing agents in emulsions.

The trifluoromethylthio group (-S-CF₃) is a unique substituent that imparts both electronic and steric effects to the molecule. The trifluoromethyl moiety is highly electronegative due to the presence of three fluorine atoms, which not only increases the compound's stability but also enhances its resistance to chemical degradation. This makes Methyl 3-cyano-4-hydroxy-5-(trifluoromethylthio)benzoate an ideal candidate for use in high-performance materials such as polymers and coatings that require resistance to environmental factors like UV radiation and moisture.

Recent studies have explored the synthesis of this compound through various routes, including Friedel-Crafts alkylation and esterification reactions. Researchers have optimized these methods to achieve higher yields and purities, making the compound more accessible for industrial applications. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction times while maintaining product quality.

In terms of physical properties, Methyl 3-cyano-4-hydroxy-5-(trifluoromethylthio)benzoate exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-based chemical processes. Additionally, the compound's fluorescence properties have been investigated, revealing potential applications in sensing technologies and bioimaging.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The combination of hydrophilic and lipophilic groups within its structure allows for the development of nanoparticles that can encapsulate therapeutic agents. A recent study published in *Advanced Materials* highlighted the use of this compound as a stabilizing agent in polymeric nanoparticles, demonstrating enhanced drug encapsulation efficiency and controlled release profiles.

Moreover, Methyl 3-cyano-4-hydroxy-5-(trifluoromethylthio)benzoate has shown potential as a precursor for advanced materials such as graphene oxide derivatives. Its ability to form strong hydrogen bonds with graphene oxide sheets enables the creation of hybrid materials with improved mechanical strength and electrical conductivity. These materials have applications in energy storage devices like supercapacitors and batteries.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of this compound. Results indicate that it undergoes slow biodegradation under aerobic conditions but does not exhibit significant toxicity towards aquatic organisms at environmentally relevant concentrations. However, further research is needed to fully understand its long-term ecological effects.

The versatility of Methyl 3-cyano-4-hydroxy-5-(trifluoromethylthio)benzoate extends to its use as a catalyst in certain organic transformations. Its ability to act as both an acid catalyst and a nucleophile makes it valuable in asymmetric synthesis reactions. Recent advancements have utilized this property to develop enantioselective syntheses of complex molecules with high optical purity.

In conclusion, Methyl 3-cyano-4-hydroxy-5-(trifluoromethylthio)benzoate (CAS No. 1803764-69-3) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure endows it with properties that make it invaluable in pharmaceuticals, materials science, and catalysis. As research continues to uncover new synthetic methods and applications for this compound, its role in advancing technological innovations is expected to grow significantly.